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Compound of Interest

Compound Name: Benzofuran-5-ol

Cat. No.: B079771 Get Quote

For Immediate Implementation: This document outlines the essential procedures for the proper

and safe disposal of Benzofuran-5-ol, a critical process for maintaining laboratory safety and

environmental compliance. Researchers, scientists, and drug development professionals are

advised to adhere to these guidelines to mitigate risks associated with this chemical

compound.

Due to the limited availability of a specific Safety Data Sheet (SDS) for Benzofuran-5-ol, the

following procedures are based on the known hazards of structurally similar benzofuran and

furan compounds, alongside general best practices for chemical waste management. It is

imperative to consult your institution's Environmental Health and Safety (EHS) department for

specific guidance and to ensure full compliance with local, state, and federal regulations.

Hazard Profile Overview
Based on the characteristics of related furan compounds, Benzofuran-5-ol should be handled

as a hazardous substance with the following potential risks:

Toxicity: Furan and its derivatives can be harmful if ingested, inhaled, or absorbed through

the skin.[1]

Environmental Hazard: Benzofuran compounds can be harmful to aquatic life with long-

lasting effects.[2][3]
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Flammability: While specific data for Benzofuran-5-ol is unavailable, related compounds like

2,3-Benzofuran are flammable liquids.[2]

Peroxide Formation: Furan compounds may form explosive peroxides when exposed to air

and light.[1]

Quantitative Data Summary for Related Compounds
To provide a contextual understanding of potential hazards, the table below summarizes key

data for related compounds.

Property 2,3-Benzofuran Furan

CAS Number 271-89-6 110-00-9

Flash Point 133 °F (56 °C) -36 °C (-32.8 °F)[1]

Acute Oral Toxicity (LD50) 500 mg/kg (mice) 1 mg/kg (Rat)[1]

GHS Hazard Statements

H226: Flammable liquid and

vaporH351: Suspected of

causing cancerH412: Harmful

to aquatic life with long lasting

effects

H225: Highly flammable liquid

and vaporH319: Causes

serious eye irritationH336: May

cause drowsiness or dizziness

Step-by-Step Disposal Protocol
1. Personal Protective Equipment (PPE): Before handling Benzofuran-5-ol waste, ensure you

are wearing appropriate PPE, including:

Chemical safety goggles or a face shield.

Chemically resistant gloves (e.g., nitrile).

A lab coat.

Closed-toe shoes.

2. Waste Segregation and Collection:
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Do not mix Benzofuran-5-ol waste with other waste streams unless explicitly permitted by

your institution's EHS guidelines.[1] Chemical wastes should be stored separately.[4]

Collect the waste in a designated, properly labeled, and sealed hazardous waste container.

The container must be made of a compatible material.[1][4]

For liquid waste, use a sealable container. For solid waste or contaminated materials (e.g.,

absorbent pads, gloves), double bag the waste in clear plastic bags and label accordingly.[5]

3. Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

"Benzofuran-5-ol," and the approximate concentration and quantity.

Include the date the waste was first added to the container.

4. Storage:

Store the sealed hazardous waste container in a designated and well-ventilated satellite

accumulation area.

Keep the container away from heat, sparks, open flames, and direct sunlight.[2]

Ensure the storage area does not have access to drains or sewers.[6]

5. Disposal Pathway:

Never dispose of Benzofuran-5-ol down the drain or in the regular trash.[1][6] This can lead

to environmental contamination and potential ignition hazards.

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.[1]

6. Spill Management:

In the event of a small spill, absorb the material with an inert absorbent such as sand or

vermiculite.
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Collect the contaminated absorbent material in a sealed container and dispose of it as

hazardous waste.[1][6]

For large spills, evacuate the area and contact your institution's EHS department

immediately.[5]

Experimental Workflow for Disposal

Start: Benzofuran-5-ol Waste Generated

Wear Appropriate PPE Spill Occurs

Segregate Waste Stream

Collect in Labeled, Compatible Container

Store in Designated Satellite Accumulation Area

Arrange for EHS/Contractor Pickup

Proper Disposal by Licensed Facility

Small Spill: Absorb and Collect as Hazardous Waste

Small

Large Spill: Evacuate and Contact EHS

Large

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/pdf/Navigating_the_Disposal_of_4_Furan_3_yl_butan_2_one_A_Procedural_Guide.pdf
https://www.chemicalbook.com/msds/furan.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Tetrahydrofuran.pdf
https://www.benchchem.com/product/b079771?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Disposal workflow for Benzofuran-5-ol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. cdn.chemservice.com [cdn.chemservice.com]

3. fishersci.com [fishersci.com]

4. rtong.people.ust.hk [rtong.people.ust.hk]

5. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

6. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of Benzofuran-5-ol: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079771#benzofuran-5-ol-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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